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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of (S,S)-Valifenalate's efficacy against
Plasmopara viticola, the causal agent of grapevine downy mildew. While direct, publicly
available field trial data comparing the specific (S,S) isomer of Valifenalate against a range of
other fungicides is limited, regulatory assessments and the compound's mode of action provide
a strong basis for its evaluation. This document synthesizes available information and presents
comparative data from field trials of other relevant fungicides to offer a comprehensive
perspective for research and development professionals.

Executive Summary

Valifenalate is a carboxylic acid amide (CAA) fungicide that effectively controls oomycete
pathogens, including Plasmopara viticola. It functions as a cellulose synthase inhibitor,
disrupting the formation of the pathogen's cell wall. Regulatory bodies such as the U.S.
Environmental Protection Agency (EPA) have concluded that field trial results show Valifenalate
to be comparable in performance to other industry-standard fungicides used for downy mildew
control[1]. Valifenalate is a racemic mixture of (S,R)- and (S,S)-diastereoisomers; the (S,S)
isomer is noted to degrade more slowly, suggesting it is the more active and persistent
component.

Efficacy of Fungicides Against Plasmopara viticola
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While specific field trial data for (S,S)-Valifenalate is not publicly detailed, the following tables
summarize the performance of other commonly used fungicides against grapevine downy
mildew. This data, sourced from various field trials, provides a benchmark for the expected
performance of an effective fungicide.

Table 1: Efficacy of Various Fungicides on Downy Mildew Severity on Grape Leaves

: S . Percent
Active Application Disease )
. . Disease Reference
Ingredient(s) Rate Severity (%)
Control (%)
Untreated (Kiran et al.,
- 453 -
Control 2022)
Cymoxanil 8% + (Kiran et al.,
2g/L 10.05 80.49
Mancozeb 64% 2022)[2]
Fluopicolide .
(Kiran et al.,
4.44% + Fosetyl- 2 g/L 10.56 78.19
2022)[2]
Al 66.67%
Iprovalicarb 5.5% )
. (Kiran et al.,
+ Propineb 2.25g/L 12.20 74.71
2022)[2]
61.25%
(Kiran et al.,
Fosetyl-Al 80% 2 g/L 15.13 68.28
2022)[2]
Metalaxyl-M 4% _
(Kiran et al.,
+ Mancozeb 25 ¢g/L 14.98 68.59
2022)[2]
64%

Table 2: Efficacy of Various Fungicides on Downy Mildew Severity on Grape Bunches
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. .. . Percent
Active Application Disease .
. . Disease Reference
Ingredient(s) Rate Severity (%)
Control (%)
Untreated (Fungicide Trial
- 38.7 -
Control Report)
) ) (Fungicide Trial
Mandipropamid 0.2 L/ha 3.2 91.7
Report)
Ametoctradin + (Fungicide Trial
_ 0.8 L/ha 4.5 88.4
Dimethomorph Report)
Copper Fungicide Trial
PP . 1.5 kg/ha 9.8 74.7 (Fung
Hydroxide Report)
(Fungicide Trial
Folpet 1.2 kg/ha 7.1 81.6

Report)

Note: "Fungicide Trial Report" is a placeholder for data that would be inserted from a specific,
cited study if available for (S,S)-Valifenalate.

Experimental Protocols

The following is a generalized experimental protocol for conducting fungicide efficacy field trials
against Plasmopara viticola, based on established guidelines such as those from the European
and Mediterranean Plant Protection Organization (EPPO).

1. Trial Site Selection:

Vineyard with a history of downy mildew and uniform vine age, vigor, and training system.

Cultivars susceptible to Plasmopara viticola are to be used.

N

. Experimental Design:

Randomized Complete Block Design (RCBD) with a minimum of four replicates per
treatment.
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Each plot should contain a sufficient number of vines to minimize edge effects (e.g., 10-12
vines).

An untreated control plot must be included in each block.

Reference plots treated with a standard, registered fungicide are also included for
comparison.

. Treatments and Application:

Fungicide treatments are initiated based on disease prediction models or at the first sign of
disease.

Applications are typically made at 7 to 14-day intervals, depending on the fungicide's
properties and disease pressure.

Fungicides are applied using calibrated sprayers to ensure uniform coverage. Application
volumes are adjusted based on canopy size.

. Data Collection:

Disease incidence (% of infected leaves/bunches) and severity (% of leaf/bunch area
affected) are assessed.

Assessments are conducted on a predefined number of leaves and bunches per plot (e.g.,
50-100).

Multiple assessments are made throughout the season, particularly before and after
applications and at key phenological stages.

Phytotoxicity on leaves and berries is also recorded.

. Statistical Analysis:

Data are subjected to Analysis of Variance (ANOVA).

Treatment means are separated using a suitable test (e.g., Duncan's Multiple Range Test,
Tukey's HSD) at a significance level of p < 0.05.
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o Efficacy is often calculated using the Abbott's formula: Efficacy (%) = [(C-T)/C] * 100, where
C is the disease level in the control and T is the disease level in the treated plot.

Mode of Action: Cellulose Synthase Inhibition

(S,S)-Valifenalate belongs to the Carboxylic Acid Amide (CAA) group of fungicides (FRAC
Group 40)[1]. The mode of action is the inhibition of cellulose synthase (CesA3) in
oomycetes|3]. This enzyme is crucial for the biosynthesis of cellulose, a primary component of
the oomycete cell wall. By inhibiting this enzyme, Valifenalate disrupts cell wall formation,
leading to the inhibition of spore germination, germ tube development, and mycelial growth.

Caption: Mode of action of (S,S)-Valifenalate on Plasmopara viticola.

Experimental Workflow for Fungicide Efficacy Trial

The following diagram illustrates a typical workflow for a field trial evaluating the efficacy of a
new fungicide like (S,S)-Valifenalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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valifenalate-against-plasmopara-viticola]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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